Cas no 1261791-32-5 (Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate
• CAS No: 1261791-32-5
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4920993
• Update Time: 2025-05-20

Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H8Cl3NO3/c1-20-13(19)8-2-6(5-17-12(8)18)7-3-10(15)11(16)4-9(7)14/h2-5H,1H3,(H,17,18)
• InChI Key： POBBKCJLVJMRER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CNC(C(C(=O)OC)=C1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate

Research Brief on Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate (CAS: 1261791-32-5): Recent Advances and Applications

Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate (CAS: 1261791-32-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its structural properties, mechanism of action, and efficacy in various biological systems. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug development.

Recent literature highlights the role of Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a trichlorophenyl group and a nicotinate moiety, allows for interactions with specific biological targets. Studies published in 2023-2024 have explored its potential as an anti-inflammatory and antimicrobial agent, with promising results in preclinical models. For instance, one study demonstrated its ability to inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting its utility in treating inflammatory disorders.

In addition to its anti-inflammatory properties, Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate has shown activity against resistant bacterial strains. A 2024 study published in the Journal of Medicinal Chemistry reported its efficacy in disrupting bacterial cell membranes, particularly in Gram-positive pathogens. These findings underscore its potential as a scaffold for developing new antibiotics, addressing the growing concern of antimicrobial resistance. Furthermore, computational modeling studies have provided insights into its binding interactions with bacterial enzymes, paving the way for structure-activity relationship (SAR) optimization.

The compound's pharmacokinetic profile has also been a subject of recent investigation. Research indicates that Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate exhibits moderate bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as solubility and tissue distribution remain to be addressed. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy.

Looking ahead, the potential applications of Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate extend beyond infectious and inflammatory diseases. Preliminary data suggest its role in modulating cellular signaling pathways involved in cancer progression. Researchers are investigating its effects on apoptosis and angiogenesis in tumor models, with early results indicating selective cytotoxicity against certain cancer cell lines. These findings open new avenues for its use in oncology, though further validation is required.

In conclusion, Methyl 2-hydroxy-5-(2,4,5-trichlorophenyl)nicotinate (CAS: 1261791-32-5) represents a versatile compound with broad therapeutic potential. Its dual anti-inflammatory and antimicrobial activities, coupled with emerging evidence in oncology, position it as a promising candidate for future drug development. Continued research efforts should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail. This brief underscores the importance of interdisciplinary collaboration to unlock the full potential of this compound in addressing unmet medical needs.